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Compound of Interest

Compound Name: L 681176

Cat. No.: B1673893 Get Quote

For Immediate Implementation: This document provides crucial safety and logistical information

for the handling and disposal of L-681,176, an angiotensin-converting enzyme (ACE) inhibitor.

Adherence to these protocols is essential to ensure the safety of all laboratory personnel and

the integrity of your research.

Essential Safety and Handling
While a specific Safety Data Sheet (SDS) for L-681,176 is not publicly available, the following

guidelines are based on standard practices for handling potent enzyme inhibitors and should

be considered mandatory.

Personal Protective Equipment (PPE)
A comprehensive assessment of workplace hazards should be conducted to determine the

necessary PPE.[1] However, the following table outlines the minimum required PPE for

handling L-681,176.
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Equipment Specification Rationale

Gloves
Nitrile or other chemical-

resistant gloves.

To prevent skin contact and

absorption.

Eye Protection
Safety glasses with side

shields or goggles.

To protect eyes from splashes

or aerosols.

Lab Coat Standard laboratory coat.
To protect skin and clothing

from contamination.

Respiratory Protection

Required when handling the

powdered form or creating

aerosols. A NIOSH-approved

respirator is recommended.

To prevent inhalation of the

compound.

Handling Procedures
Handle L-681,176 in a well-ventilated area, preferably within a chemical fume hood, to

minimize inhalation exposure.

Avoid direct contact with skin, eyes, and clothing.[2]

Do not eat, drink, or smoke in areas where L-681,176 is handled.[2]

Wash hands thoroughly after handling the compound.

Take off any contaminated clothing and wash it before reuse.[2]

Storage
Store L-681,176 in a tightly sealed container in a cool, dry, and well-ventilated place.

Keep away from incompatible materials such as strong oxidizing agents.

Emergency Protocols
In the event of an emergency, follow these procedures:
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Emergency Situation Immediate Action

Skin Contact

Immediately wash the affected area with soap

and plenty of water. Remove contaminated

clothing. Seek medical attention if irritation

persists.[2]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting upper and lower

eyelids. Seek immediate medical attention.[2]

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.[2]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[2]

Spill

Evacuate the area. Wear appropriate PPE.

Absorb the spill with an inert material (e.g.,

sand, vermiculite) and place it in a sealed

container for disposal. Ventilate the area and

wash the spill site after material pickup is

complete.

Disposal Plan
Dispose of L-681,176 and any contaminated materials in accordance with all applicable

federal, state, and local regulations. Contact your institution's environmental health and safety

office for specific guidance on chemical waste disposal.

Mechanism of Action and Signaling Pathway
L-681,176 is an inhibitor of the Angiotensin-Converting Enzyme (ACE). ACE plays a critical role

in the Renin-Angiotensin System (RAS), a hormonal cascade that regulates blood pressure

and fluid balance.

The Renin-Angiotensin Signaling Pathway
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The diagram below illustrates the Renin-Angiotensin signaling pathway and the point of

inhibition by L-681,176.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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